Cas no 828918-67-8 (Butanedioic acid, 2-(2-ethoxyethoxy)ethyl phenylmethyl ester)
828918-67-8 structure
Product Name:Butanedioic acid, 2-(2-ethoxyethoxy)ethyl phenylmethyl ester
CAS No:828918-67-8
MF:C17H24O6
MW:324.368865966797
CID:680922
PubChem ID:71416840
Update Time:2025-04-19
Butanedioic acid, 2-(2-ethoxyethoxy)ethyl phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, 2-(2-ethoxyethoxy)ethyl phenylmethyl ester
- 4-O-benzyl 1-O-[2-(2-ethoxyethoxy)ethyl] butanedioate
- Benzyl 2-(2-ethoxyethoxy)ethyl butanedioate
- DTXSID00836200
- 828918-67-8
-
- Inchi: 1S/C17H24O6/c1-2-20-10-11-21-12-13-22-16(18)8-9-17(19)23-14-15-6-4-3-5-7-15/h3-7H,2,8-14H2,1H3
- InChI Key: YWVZBJSTNVEMAO-UHFFFAOYSA-N
- SMILES: O(CCOCC)CCOC(CCC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 324.15728848g/mol
- Monoisotopic Mass: 324.15728848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 14
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.1Ų
Butanedioic acid, 2-(2-ethoxyethoxy)ethyl phenylmethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
828918-67-8 (Butanedioic acid, 2-(2-ethoxyethoxy)ethyl phenylmethyl ester) Related Products
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- 3089-55-2(Benzyl octyl adipate)
- 2451-84-5(Dibenzyl adipate)
- 5531-65-7(Octadecanoic acid,phenylmethyl ester)
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